![molecular formula C18H19N3O3S3 B2487973 (Z)-2-(phenylthio)-N-(3-propyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide CAS No. 887202-99-5](/img/structure/B2487973.png)
(Z)-2-(phenylthio)-N-(3-propyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound of interest is a derivative of benzothiazole, a class of heterocyclic compounds known for a wide range of biological properties in medicinal and agricultural chemistry. Benzothiazole derivatives exhibit activities like antiallergic, herbicidal, antiviral, antiparasitic, antiinflammatory, and antitumor activities. They also find industrial applications as antioxidants, vulcanization accelerators, and dopants in organic electroluminescent devices (Chidrawar, 2017).
Synthesis Analysis
The synthesis of related benzothiazole derivatives involves various methodologies that aim to overcome disadvantages such as tedious workup, high temperature, prolonged reaction time, and the use of toxic solvents. Recent approaches have focused on environmental considerations, such as carrying out reactions in water to develop more environmentally friendly processes (Chidrawar, 2017).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives, including the compound , features a benzothiazole core, which is crucial for their biological activity. Modifications on this core structure significantly influence the physicochemical and biological properties of these compounds, making them interesting candidates in medicinal chemistry (Mendieta-Wejebe et al., 2023).
Chemical Reactions and Properties
Benzothiazole derivatives undergo various chemical reactions, including sulfonation, halogenation, and nucleophilic substitution, which are pivotal for the synthesis of biologically active compounds. The presence of the sulfamoyl and phenylthio groups in the compound suggests specific reactivity patterns that could be exploited for further functionalization (Vessally et al., 2018).
Physical Properties Analysis
The physical properties of such compounds, including melting points and solubility, are influenced by the nature of substituents on the benzothiazole ring. These properties are critical for determining the compound's suitability for different applications, including its formulation in pharmaceutical drugs (Issac & Tierney, 1996).
Scientific Research Applications
Antimicrobial Applications
- Synthesis and Antimicrobial Evaluation : This compound has been studied for its potential as an antimicrobial agent. The synthesis of new heterocyclic compounds incorporating the sulfamoyl moiety, which is suitable for use as antimicrobial agents, was explored. These compounds, including variants of the (Z)-2-(phenylthio)-N-(3-propyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide, demonstrated promising results in vitro against bacterial and fungal strains (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Anticancer Activity
- Synthesis and Anticancer Activity : A study investigated the synthesis of 1H-inden-1-one substituted (heteroaryl)acetamide derivatives, including compounds similar to (Z)-2-(phenylthio)-N-(3-propyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide, and their anticancer activity. The compounds showed notable growth inhibition against leukemia, non-small cell lung cancer, and breast cancer cell lines (Karaburun, GUNDOGDU-KARABURUN, Yurttaş, Kayağil, & Demirayak, 2018).
Synthesis and Characterization for Biological Applications
- Synthesis and Characterization of Arylidene Compounds : The compound has been involved in the synthesis and characterization of arylidene compounds from 2-iminothiazolidine-4-one derivatives. These studies are significant for the development of compounds with potential biological applications (Azeez & Abdullah, 2019).
Hypoglycemic and Hypolipidemic Activity
- Evaluation of Hypoglycemic and Hypolipidemic Activity : A study synthesized novel thiazolidinedione analogs, including structures similar to the compound , and evaluated their hypoglycemic and hypolipidemic activities in a type-2 diabetes model. The synthesized molecules showed significant reduction in blood glucose, cholesterol, and triglyceride levels (Mehendale-Munj, Ghosh, & Ramaa, 2011).
properties
IUPAC Name |
2-phenylsulfanyl-N-(3-propyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S3/c1-2-10-21-15-9-8-14(27(19,23)24)11-16(15)26-18(21)20-17(22)12-25-13-6-4-3-5-7-13/h3-9,11H,2,10,12H2,1H3,(H2,19,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYOYIRQONZZAIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)CSC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-(phenylthio)-N-(3-propyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.